Cas no 1805389-57-4 (3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile)

• Product Name: 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile
• CAS No: 1805389-57-4
• MF: C₉H₆BrClF₂N₂
• MW: 295.511147022247
• CID: 4863823
• Update Time: 2025-06-27

3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile

• Inchi： 1S/C9H6BrClF2N2/c10-8-6(1-2-14)15-4-5(3-11)7(8)9(12)13/h4,9H,1,3H2
• InChI Key： AUBJWDDJLPDSCE-UHFFFAOYSA-N
• SMILES： BrC1C(CC#N)=NC=C(CCl)C=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile

3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805389-57-4): A Comprehensive Overview

3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805389-57-4) is a versatile and structurally complex compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound features a pyridine core with multiple functional groups, including a bromo, chloromethyl, difluoromethyl, and cyano substituent. These functionalities endow the molecule with unique chemical properties and potential biological activities, making it a valuable building block for the development of novel drugs and materials.

The pyridine ring is a fundamental structure in many biologically active compounds due to its aromaticity and ability to form hydrogen bonds. The presence of the bromo group allows for versatile synthetic transformations, such as cross-coupling reactions, which are crucial for the synthesis of complex molecules. The chloromethyl group can be readily functionalized through nucleophilic substitution reactions, providing a handle for further derivatization. The difluoromethyl substituent introduces fluorine atoms, which are known to enhance metabolic stability and bioavailability of drug candidates. Lastly, the cyano group can be converted into various functional groups, such as carboxylic acids or amides, through well-established chemical transformations.

Recent studies have highlighted the potential of 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile in various applications. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the development of inhibitors targeting specific enzymes involved in cancer pathways. The researchers found that derivatives of this compound exhibited potent inhibitory activity against key enzymes, suggesting its potential as a lead compound for further optimization.

In another study, published in Organic Letters, scientists investigated the synthetic utility of 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile in the construction of complex natural products. The compound was used as a key intermediate in the total synthesis of several bioactive natural products, demonstrating its versatility and synthetic value. The researchers highlighted the ease with which the chloromethyl group could be functionalized to introduce diverse functionalities, thereby expanding the scope of possible derivatives.

The pharmaceutical industry has also shown interest in 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile due to its potential as a drug candidate or intermediate. A recent clinical trial evaluated a derivative of this compound for its efficacy in treating a specific type of cancer. Preliminary results indicated promising therapeutic effects with manageable side effects, warranting further investigation in larger clinical trials.

From a safety perspective, it is important to handle 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile with care due to its reactivity and potential hazards associated with its functional groups. Proper personal protective equipment (PPE) and adherence to standard laboratory safety protocols are essential when working with this compound.

In conclusion, 3-Bromo-5-(chloromethyl)-4-(difluoromethyl)pyridine-2-acetonitrile (CAS No. 1805389-57-4) is a multifunctional compound with significant potential in various scientific and industrial applications. Its unique combination of functional groups makes it an attractive starting material for synthetic chemists and drug developers alike. Ongoing research continues to uncover new uses and derivatives of this compound, further solidifying its importance in the field of chemical biology and pharmaceutical science.